Cas no 30711-40-1 (2-(n-Heptanoyl)thiophene)
2-(n-Heptanoyl)thiophene structure
Product Name:2-(n-Heptanoyl)thiophene
CAS No:30711-40-1
MF:C11H16OS
MW:196.309142112732
MDL:MFCD00052588
CID:88880
PubChem ID:141581
Update Time:2025-09-27
2-(n-Heptanoyl)thiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-(n-Heptanoyl)thiophene
- 1-(2-Thienoyl)hexane
- 1-thiophen-2-ylheptan-1-one
- 1-(2-Thienyl)-1-heptanone
- 1-[2]Thienyl-heptan-1-on
- 1-[2]thienyl-heptan-1-one
- 1-Heptanone,1-(2-thienyl)
- 1-thiophen-2-yl-heptan-1-one
- 2-Heptanoylthiophene
- 2-thienyl hexyl ketone
- n-Hexyl-2-thienyl-keton
- 1-Heptanone, 1-(2-thienyl)-
- FT-0608877
- AKOS009158795
- E79063
- CS-W010586
- 95SA3Y3JSV
- A820578
- 1-(thiophen-2-yl)heptan-1-one
- Q63392071
- 1-(thiophen-2-yl)-heptan-1-one
- CHEBI:166499
- DTXSID40184737
- 1-(2-Thienyl)-1-heptanone #
- AS-59234
- UNII-95SA3Y3JSV
- 2-(Heptanoyl)thiophene
- MFCD00052588
- 1-thiophen-2-yl-1-heptanone
- 30711-40-1
- BDNFJEMAAFFMFH-UHFFFAOYSA-N
- SCHEMBL3183371
- 1-(2-thienyl)heptan-1-one
- DB-047881
-
- MDL： MFCD00052588
- Inchi： 1S/C11H16OS/c1-2-3-4-5-7-10(12)11-8-6-9-13-11/h6,8-9H,2-5,7H2,1H3
- InChI Key： BDNFJEMAAFFMFH-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(CCCCCC)=O
- BRN： 119280
Computed Properties
- Exact Mass: 196.09200
- Monoisotopic Mass: 196.092186
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 45.3
Experimental Properties
- Color/Form: Colorless to brown liquid
- Density: 1.026
- Boiling Point: 154-156°C 15mm
- Flash Point: 154-156°C/15mm
- Refractive Index: 1.5210
- PSA: 45.31000
- LogP: 3.90120
- Solubility: Not determined
2-(n-Heptanoyl)thiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(n-Heptanoyl)thiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB179119-1 g |
2-(n-Heptanoyl)thiophene; . |
30711-40-1 | 1g |
€1083.00 | 2023-05-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10938-1g |
2-(Heptanoyl)thiophene, 95% |
30711-40-1 | 95% | 1g |
￥1270.00 | 2023-03-30 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10938-5g |
2-(Heptanoyl)thiophene, 95% |
30711-40-1 | 95% | 5g |
￥6226.00 | 2023-03-30 | |
| Chemenu | CM397121-1g |
2-(N-HEPTANOYL)THIOPHENE |
30711-40-1 | 95%+ | 1g |
$60 | 2023-01-19 | |
| abcr | AB179119-5 g |
2-(n-Heptanoyl)thiophene; . |
30711-40-1 | 5g |
€1847.70 | 2023-05-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1028949-100mg |
1-(Thiophen-2-yl)heptan-1-one |
30711-40-1 | 97% | 100mg |
￥78.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1028949-250mg |
1-(Thiophen-2-yl)heptan-1-one |
30711-40-1 | 97% | 250mg |
￥80.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1028949-1g |
1-(Thiophen-2-yl)heptan-1-one |
30711-40-1 | 97% | 1g |
￥107.00 | 2024-08-02 | |
| abcr | AB179119-1g |
2-(n-Heptanoyl)thiophene; . |
30711-40-1 | 1g |
€1043.00 | 2025-03-19 | ||
| abcr | AB179119-5g |
2-(n-Heptanoyl)thiophene; . |
30711-40-1 | 5g |
€1769.50 | 2025-03-19 |
2-(n-Heptanoyl)thiophene Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
30711-40-1 (2-(n-Heptanoyl)thiophene) Related Products
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